Cas no 2113502-21-7 (tert-butyl N-(5-cyanotetrahydropyran-3-yl)carbamate)

• Product Name: tert-butyl N-(5-cyanotetrahydropyran-3-yl)carbamate
• CAS No: 2113502-21-7
• MF: C₁₁H₁₈N₂O₃
• MW: 226.272222995758
• CID: 5271787
• Update Time: 2026-03-09

tert-butyl N-(5-cyanotetrahydropyran-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (5-cyanotetrahydro-2H-pyran-3-yl)carbamate
• tert-butyl N-(5-cyanotetrahydropyran-3-yl)carbamate

• Inchi： 1S/C11H18N2O3/c1-11(2,3)16-10(14)13-9-4-8(5-12)6-15-7-9/h8-9H,4,6-7H2,1-3H3,(H,13,14)
• InChI Key： UCPORZVNQYIJOR-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1CC(C#N)COC1

Additional information on tert-butyl N-(5-cyanotetrahydropyran-3-yl)carbamate

tert-butyl N-(5-cyanotetrahydropyran-3-yl)carbamate: A Comprehensive Overview

tert-butyl N-(5-cyanotetrahydropyran-3-yl)carbamate is a compound with the CAS number 2113502-21-7, which has garnered significant attention in recent years due to its unique chemical properties and potential applications. This compound is a derivative of tetrahydropyran, a six-membered cyclic ether, with a cyanomethyl group attached at the 5-position and a tert-butyl carbamate group at the 3-position. The combination of these functional groups makes it a versatile molecule with promising applications in various fields, including materials science, pharmaceuticals, and organic synthesis.

The structure of tert-butyl N-(5-cyanotetrahydropyran-3-yl)carbamate is characterized by its tetrahydropyran ring, which provides a rigid framework for the molecule. The presence of the cyanomethyl group introduces electron-withdrawing effects, while the tert-butyl carbamate group adds steric bulk and enhances solubility. These features make the compound highly suitable for use as a building block in organic synthesis. Recent studies have highlighted its potential as a precursor for the synthesis of advanced materials, such as polymers and nanoparticles, due to its ability to undergo various chemical transformations under mild conditions.

One of the most notable applications of tert-butyl N-(5-cyanotetrahydropyran-3-yl)carbamate is in the field of drug discovery. The compound has been utilized as a key intermediate in the synthesis of bioactive molecules, including anticancer agents and antibiotics. Its ability to form stable bonds with other functional groups makes it an ideal candidate for medicinal chemistry research. For instance, researchers have explored its use in the development of prodrugs, where the carbamate group can be cleaved under specific physiological conditions to release active pharmaceutical ingredients.

In addition to its role in drug discovery, tert-butyl N-(5-cyanotetrahydropyran-3-yl)carbamate has also found applications in materials science. The compound's unique electronic and structural properties make it a promising candidate for use in the development of advanced materials, such as conductive polymers and stimuli-responsive materials. Recent studies have demonstrated its potential as a building block for self-healing polymers, where the tetrahydropyran ring can act as a dynamic covalent bond that enables reversible cross-linking under specific conditions.

The synthesis of tert-butyl N-(5-cyanotetrahydropyran-3-yl)carbamate typically involves multi-step reactions that require precise control over reaction conditions. One common approach involves the alkylation of tetrahydropyran derivatives followed by carbamate formation using tert-butyl chloroformate or similar reagents. Researchers have optimized these reactions to achieve high yields and selectivity, making the compound readily available for further studies.

From an environmental perspective, tert-butyl N-(5-cyanotetrahydropyran-3-yl)carbamate has been evaluated for its biodegradability and eco-friendliness. Studies indicate that the compound exhibits moderate biodegradability under aerobic conditions, making it suitable for use in applications where environmental impact is a concern. However, further research is needed to fully understand its long-term effects on ecosystems and to develop strategies for minimizing its environmental footprint.

In conclusion, tert-butyl N-(5-cyanotetrahydropyran-3-yl)carbamate is a versatile compound with significant potential in various fields due to its unique chemical properties and functional groups. Its applications range from drug discovery to materials science, and ongoing research continues to uncover new possibilities for this intriguing molecule. As advancements in synthetic chemistry and materials science continue to evolve, tert-butyl N-(5-cyanotetrahydropyran-3-yl)carbamate is poised to play an increasingly important role in both academic and industrial settings.